N-[2-(benzoylamino)ethyl]-2-pyridinecarboxamide

• IUPAC Name: N-(2-benzamidoethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C15H15N3O2/c19-14(12-6-2-1-3-7-12)17-10-11-18-15(20)13-8-4-5-9-16-13/h1-9H,10-11H2,(H,17,19)(H,18,20)
• InChI Key: SGOSOHKTESYEFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCNC(=O)C2=CC=CC=N2
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol
• Solubility: 36 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[2-(benzoylamino)ethyl]-2-pyridinecarboxamide, commonly known as BAPTA, is a chemical compound that is used in scientific research as a calcium chelator. BAPTA is a highly specific and potent chelator of calcium ions, which makes it a valuable tool for studying the role of calcium in various cellular processes.

Mechanism of Action

BAPTA works by binding to calcium ions and forming a stable complex that prevents the ions from participating in cellular processes. The binding of BAPTA to calcium ions is highly specific and does not interfere with other metal ions such as magnesium or zinc. BAPTA has a high binding affinity for calcium ions, which makes it a potent chelator.
Biochemical and Physiological Effects
BAPTA has been shown to have a variety of biochemical and physiological effects. In neurons, BAPTA can block calcium-dependent neurotransmitter release and inhibit synaptic plasticity. In muscle cells, BAPTA can prevent calcium-dependent contraction. BAPTA has also been shown to inhibit the activation of calcium-dependent enzymes such as calmodulin-dependent protein kinase II (CaMKII) and calcineurin.

Advantages and Limitations for Lab Experiments

One advantage of using BAPTA in lab experiments is its high specificity for calcium ions. This allows researchers to selectively remove calcium ions from cells without interfering with other metal ions. Another advantage is its high potency, which allows for effective chelation at low concentrations. However, one limitation of using BAPTA is its potential toxicity at high concentrations. BAPTA can also be difficult to work with due to its low solubility in water.

Future Directions

There are many potential future directions for research involving BAPTA. One area of interest is the role of calcium in cancer cells. BAPTA has been shown to inhibit the growth and proliferation of cancer cells by blocking calcium-dependent signaling pathways. Another area of interest is the development of new calcium chelators with improved properties such as increased solubility and reduced toxicity. BAPTA and other calcium chelators have the potential to be used as therapeutic agents for a variety of diseases.

Scientific Research Applications

BAPTA is widely used in scientific research as a calcium chelator. Calcium is an important signaling molecule in cells and is involved in many cellular processes such as muscle contraction, neurotransmitter release, and gene expression. BAPTA can be used to study the role of calcium in these processes by selectively removing calcium ions from cells and observing the resulting effects.